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Compound of Interest

Tributyl(3-
Compound Name:
methoxyphenyl)stannane

Cat. No.: B044060

An In-depth Technical Guide on Tributyl(3-methoxyphenyl)stannane

This guide provides essential technical data for Tributyl(3-methoxyphenyl)stannane, a
compound of interest to researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Core Molecular Data

The fundamental molecular properties of Tributyl(3-methoxyphenyl)stannane are
summarized below. This information is critical for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Molecular Formula C19H340Sn[1]
Molecular Weight 397.18 g/mol [2]
Monoisotopic Mass 398.163168 Da

Structural Representation

A logical diagram illustrating the primary structural components of Tributyl(3-
methoxyphenyl)stannane is provided below. This visualization clarifies the connectivity of the

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b044060?utm_src=pdf-interest
https://www.benchchem.com/product/b044060?utm_src=pdf-body
https://www.benchchem.com/product/b044060?utm_src=pdf-body
https://www.benchchem.com/product/b044060?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tributyl_3-methoxyphenyl_stannane
https://www.scbt.com/p/tributyl-4-methoxy-phenyl-stannane-70744-47-7
https://www.benchchem.com/product/b044060?utm_src=pdf-body
https://www.benchchem.com/product/b044060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

tributyltin moiety and the 3-methoxyphenyl group.

A diagram showing the connectivity of the core atomic and functional groups in Tributyl(3-

methoxyphenyl)stannane.

Experimental Protocols

Detailed experimental protocols involving organotin compounds like Tributyl(3-
methoxyphenyl)stannane are highly dependent on the specific reaction. However, a general
protocol for a Stille coupling reaction, a common application for such compounds, is outlined

below.

General Protocol for a Stille Cross-Coupling Reaction:

Reagent Preparation: In a clean, dry Schlenk flask under an inert atmosphere (e.g., argon or
nitrogen), dissolve the aryl halide or triflate (1.0 equivalent), Tributyl(3-
methoxyphenyl)stannane (1.1-1.5 equivalents), and a palladium catalyst (e.g., Pd(PPh3)4,
1-5 mol%) in a suitable anhydrous solvent (e.g., toluene, THF, or DMF).

Reaction Initiation: Add any necessary ligands or additives (e.g., copper(l) iodide as a co-
catalyst).

Reaction Conditions: Heat the reaction mixture to the appropriate temperature (typically
between 80-120 °C) and monitor the reaction progress using a suitable analytical technique
such as thin-layer chromatography (TLC), gas chromatography (GC), or liquid
chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a
suitable organic solvent (e.g., ethyl acetate or diethyl ether) and wash with an aqueous
solution of potassium fluoride to remove tin byproducts. Further washings with water and
brine may be necessary.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2S0O4 or
MgS04), filter, and concentrate the solvent under reduced pressure. Purify the crude product
by column chromatography on silica gel to obtain the desired coupled product.
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o Characterization: Characterize the purified product using spectroscopic methods such as 1H
NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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